Cas no 80490-21-7 (1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy-)

1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy- structure
80490-21-7 structure
Product name:1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy-
CAS No:80490-21-7
MF:C22H14O5
MW:358.34356
CID:705542
PubChem ID:12861648

1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Anthracenedione, 9-(acetyloxy)-10-phenoxy-
    • (1,4-dioxo-10-phenoxyanthracen-9-yl) acetate
    • 9-phenoxy-10 acetoxy-1,4-anthraquinone
    • DTXSID40511741
    • 80490-21-7
    • 1,4-DIOXO-10-PHENOXY-1,4-DIHYDROANTHRACEN-9-YL ACETATE
    • Inchi: InChI=1S/C22H14O5/c1-13(23)26-21-15-9-5-6-10-16(15)22(27-14-7-3-2-4-8-14)20-18(25)12-11-17(24)19(20)21/h2-12H,1H3
    • InChI Key: CEQSXNHSBACOQR-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1=C2C(=O)C=CC(=O)C2=C(C3=CC=CC=C31)OC4=CC=CC=C4

Computed Properties

  • Exact Mass: 358.08412354g/mol
  • Monoisotopic Mass: 358.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 69.7Ų

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